Cas no 1806593-75-8 (3-Methoxy-2-propionylmandelic acid)

• Product Name: 3-Methoxy-2-propionylmandelic acid
• CAS No: 1806593-75-8
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 4939077
• Update Time: 2025-08-05

3-Methoxy-2-propionylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-propionylmandelic acid

• Inchi： 1S/C12H14O5/c1-3-8(13)10-7(11(14)12(15)16)5-4-6-9(10)17-2/h4-6,11,14H,3H2,1-2H3,(H,15,16)
• InChI Key： WTDZAXVXCQGDAI-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C(C(=O)O)O)=C1C(CC)=O

Computed Properties

• Exact Mass: 238.08412354 g/mol
• Monoisotopic Mass: 238.08412354 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 83.8
• Molecular Weight: 238.24

Additional information on 3-Methoxy-2-propionylmandelic acid

Introduction to 3-Methoxy-2-propionylmandelic Acid (CAS No. 1806593-75-8)

3-Methoxy-2-propionylmandelic acid, identified by its Chemical Abstracts Service (CAS) number 1806593-75-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural framework with both methoxy and propionylmandelic functional groups, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents. Its molecular structure, characterized by a benzene ring substituted with hydroxyl, methoxy, and ester functionalities, positions it as a versatile building block for synthetic chemists exploring complex molecular architectures.

The chemical properties of 3-Methoxy-2-propionylmandelic acid contribute to its utility in various synthetic pathways. The presence of the hydroxyl group enhances its reactivity in esterification and etherification reactions, while the methoxy substituent influences electronic distribution across the aromatic ring. The propionylmandelic moiety introduces both acidity and lipophilicity, making the compound amenable to further derivatization into more complex molecules. These attributes have been leveraged in recent studies to develop novel compounds with potential applications in drug discovery.

In recent years, 3-Methoxy-2-propionylmandelic acid has been explored as a key intermediate in the synthesis of bioactive molecules. One notable area of research involves its incorporation into heterocyclic scaffolds, which are prevalent in many pharmacologically active compounds. For instance, researchers have utilized this compound to construct derivatives of benzodiazepines and GABA receptor modulators, where its structural features contribute to improved binding affinity and selectivity. The ability to modify both the aromatic core and the side chains allows for fine-tuning of pharmacokinetic properties, enhancing drug-like characteristics.

The pharmaceutical industry has shown particular interest in 3-Methoxy-2-propionylmandelic acid due to its role in producing enzyme inhibitors and receptor antagonists. A significant breakthrough came from studies focusing on its application in developing inhibitors targeting metabolic enzymes involved in inflammatory pathways. By leveraging its structural versatility, scientists have synthesized analogs that exhibit potent activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are critical mediators of inflammation. These findings highlight the compound's potential as a precursor for next-generation anti-inflammatory therapies.

Moreover, 3-Methoxy-2-propionylmandelic acid has found utility in the development of antimicrobial agents. The structural motif present in this compound has been shown to disrupt bacterial cell wall synthesis by interfering with essential enzymatic pathways. Recent publications detail the use of 3-Methoxy-2-propionylmandelic acid derivatives as scaffolds for novel antibiotics targeting resistant bacterial strains. This approach is particularly relevant in light of the growing crisis surrounding antibiotic resistance, where innovative strategies are needed to combat pathogenic microbes.

The synthetic methodologies employed in producing 3-Methoxy-2-propionylmandelic acid are also noteworthy. Advanced techniques such as asymmetric hydrogenation and enzymatic resolution have been employed to achieve high enantiomeric purity, which is crucial for pharmaceutical applications where stereochemistry significantly impacts efficacy and safety. These synthetic advancements not only enhance the accessibility of the compound but also pave the way for large-scale production required for industrial applications.

From a biochemical perspective, 3-Methoxy-2-propionylmandelic acid serves as a substrate for various metabolic pathways. Its derivatives have been investigated for their ability to modulate neurotransmitter systems, offering insights into potential treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development. Preclinical studies have demonstrated its efficacy in models of cognitive impairment and motor dysfunction, underscoring its therapeutic promise.

The environmental impact of synthesizing and utilizing 3-Methoxy-2-propionylmandelic acid is another critical consideration. Modern green chemistry principles have been applied to optimize synthetic routes, minimizing waste generation and reducing reliance on hazardous reagents. For instance, biocatalytic methods using engineered enzymes have been developed to streamline production while maintaining high yields and purity standards. Such sustainable approaches align with global efforts to promote environmentally responsible chemical manufacturing.

In conclusion, 3-Methoxy-2-propionylmandelic acid (CAS No. 1806593-75-8) represents a multifaceted compound with broad applications across pharmaceutical research and industrial chemistry. Its unique structural features enable diverse modifications, making it a valuable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of medicinal chemistry innovation.